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Compound of Interest

Compound Name: Veralipride

Cat. No.: B1683490 Get Quote

For researchers, scientists, and drug development professionals, the lifecycle of a chemical

compound extends beyond its experimental use. The proper disposal of substances like

Veralipride, a benzamide neuroleptic, is a critical final step that ensures laboratory safety and

environmental protection. While Veralipride is not classified as a hazardous substance,

adherence to established pharmaceutical waste disposal protocols is paramount to prevent

environmental contamination and ensure regulatory compliance.[1]

Core Disposal Procedures for Veralipride
The disposal of Veralipride, as with any pharmaceutical waste, should prioritize methods that

minimize environmental impact. The following procedures are based on general guidelines

from regulatory bodies such as the Environmental Protection Agency (EPA) and the Food and

Drug Administration (FDA) for non-hazardous pharmaceutical waste.

1. Preferred Disposal Method: Drug Take-Back Programs

The most secure and environmentally sound method for disposing of unused or expired

Veralipride is through an authorized drug take-back program.[2][3][4] These programs are

equipped to handle and dispose of pharmaceutical waste in accordance with regulatory

standards.

Action: Identify and utilize a DEA-registered drug collection location in your vicinity. Many

pharmacies, law enforcement agencies, and hospitals offer this service.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1683490?utm_src=pdf-interest
https://www.benchchem.com/product/b1683490?utm_src=pdf-body
https://www.benchchem.com/product/b1683490?utm_src=pdf-body
https://file.glpbio.com/quotepdf/sds.php?token=1_8Hsthdx9d71SPzWv0NF9Txk78Qwnl9mTAgvr0LC4kUsG6gOVWhTxOIN9aVGHAQNsGd9_K611H5ZjxbrM-nnTrxo3h7_ZbYm-P9cA-eWRu0Ga-0d7pYuBkKzjuExKcauXPvitR6ii4UE
https://www.benchchem.com/product/b1683490?utm_src=pdf-body
https://www.benchchem.com/product/b1683490?utm_src=pdf-body
https://www.benchchem.com/product/b1683490?utm_src=pdf-body
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.medicalnewstoday.com/articles/327319
https://www.nationwidechildrens.org/family-resources-education/health-wellness-and-safety-resources/helping-hands/medicine-proper-disposal
https://www.medicalnewstoday.com/articles/327319
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Alternative Disposal Method: In-Laboratory Deactivation and Disposal

If a drug take-back program is not accessible, the following steps should be taken for the in-

laboratory disposal of Veralipride. This method aims to render the compound undesirable and

prevent its accidental ingestion or release into the environment.

Step 1: Deactivation. Remove Veralipride from its original packaging. Without crushing

tablets or capsules, mix the solid material with an unappealing substance such as used

coffee grounds, dirt, or cat litter. For liquid formulations, mix the solution with an absorbent

and unpalatable material.

Step 2: Containment. Place the mixture in a sealed container, such as a sealable plastic bag

or an empty, clean container with a lid, to prevent leakage.

Step 3: Final Disposal. The sealed container can then be placed in the regular laboratory

trash.

Step 4: Packaging Disposal. Before disposing of the original Veralipride container, remove

or obscure all personal or identifying information from the prescription label to protect

privacy. The empty container can then be recycled or discarded.

Important Note on Flushing: Flushing of pharmaceuticals down the toilet or drain is generally

not recommended unless specifically stated on the FDA's flush list. Improper disposal through

flushing can lead to the contamination of water supplies as wastewater treatment plants are

often not equipped to remove all drug residues.

Quantitative Data Summary
For easy reference, the following table summarizes key quantitative and identifying information

for Veralipride.
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Parameter Value Reference

CAS Number 66644-81-3

Molecular Formula C17H25N3O5S

Molecular Weight 383.46 g/mol

Hazard Classification
Not a hazardous substance or

mixture

Experimental Protocols
As this document focuses on disposal procedures, no experimental protocols are cited. The

provided information is based on regulatory guidelines and safety data sheets.

Visualizing the Disposal Workflow
To further clarify the decision-making process for the proper disposal of Veralipride, the

following workflow diagram has been created using Graphviz.
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Veralipride Disposal Workflow

Start: Unused/Expired Veralipride

Is a Drug Take-Back
Program Available?

Utilize Authorized
Take-Back Program

Yes

Proceed with In-Laboratory
Disposal Protocol

No

End: Proper Disposal Complete

1. Deactivate Veralipride:
Mix with undesirable substance
(e.g., coffee grounds, cat litter)

2. Contain Mixture:
Place in a sealed container

3. Dispose in Trash:
Place sealed container in regular trash

4. Dispose of Packaging:
Remove personal info and recycle/discard

Click to download full resolution via product page
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Caption: A workflow diagram illustrating the decision-making process for the proper disposal of

Veralipride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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